79-38-9

Chlorotrifluoroethylene

In Stock

• CAS RN:
• 79-38-9

• Formula:
• C2ClF3

• InChI:
• InChI=1S/C2ClF3/c3-1(4)2(5)6

• InChIKey:
• UUAGAQFQZIEFAH-UHFFFAOYSA-N

• Trifluorochloroethylene is a colorless gas with a faint ethereal odor. It is shipped as a liquefied gas under its vapor pressure. It is very toxic by inhalation and is easily ignited. The vapors are heavier than air and a flame can flash back to the source of leak very easily. This leak can either be a liquid or vapor leak. The vapors can asphyxiate by the displacement of air. Contact with the liquid can cause frostbite. Under prolonged exposure to intense heat or fire the containers may violently rupture and rocket, or the material may polymerize with possible container rupture.

2-O-(2,4,6-Trihydroxyphenyl)-6,6'-bieckol

• CAS RN:
• 89079-38-9

• Formula:
• C42H26O21

• InChI:
• InChI=1S/C42H26O21/c43-13-1-14(44)4-18(3-13)57-35-26(54)11-27(55)36-41(35)62-33-24(52)9-20(48)30(39(33)60-36)31-21(49)10-25(53)34-40(31)61-37-28(56)12-29(59-32-22(50)7-17(47)8-23(32)51)38(42(37)63-34)58-19-5-15(45)2-16(46)6-19/h1-12,43-56H

• InChIKey:
• YHMKGQNHXHEHMW-UHFFFAOYSA-N

• 2-O-(2,4,6-Trihydroxyphenyl)-6,6'-bieckol, also known as 2-O-(2,4,6-Trihydroxyphenyl)-6,6'-bieckol, is a useful research compound. Its molecular formula is C42H26O21 and its molecular weight is 866.6 g/mol. The purity is usually 95%.

methyl 4-ethynyl-3-methylbenzoate

In Stock

• CAS RN:
• 123279-38-9

• Formula:
• C11H10O2

• Methyl 4-ethynyl-3-methylbenzoate is a useful research compound. Its molecular formula is C11H10O2 and its molecular weight is 174.2. The purity is usually 95%.

3-((Furan-2-ylmethyl)thio)-3-(4-nitrophenyl)-1-(thiophen-2-yl)propan-1-one

In Stock

• CAS RN:
• 306279-38-9

• Formula:
• C18H15NO4S2

• InChI:
• InChI=1S/C18H15NO4S2/c20-16(17-4-2-10-24-17)11-18(25-12-15-3-1-9-23-15)13-5-7-14(8-6-13)19(21)22/h1-10,18H,11-12H2

• InChIKey:
• ZKCAYAPRWQOUJQ-UHFFFAOYSA-N

• 3-((Furan-2-ylmethyl)thio)-3-(4-nitrophenyl)-1-(thiophen-2-yl)propan-1-one is a useful research compound. Its molecular formula is C18H15NO4S2 and its molecular weight is 373.44. The purity is usually 95%.

N-piperidin-3-ylbenzamide hydrochloride

In Stock

• CAS RN:
• 403479-38-9

• Formula:
• C12H17ClN2O

• InChI:
• InChI=1S/C12H16N2O.ClH/c15-12(10-5-2-1-3-6-10)14-11-7-4-8-13-9-11;/h1-3,5-6,11,13H,4,7-9H2,(H,14,15);1H

• InChIKey:
• DTJIGSSKZDCZMV-UHFFFAOYSA-N

• N-piperidin-3-ylbenzamide hydrochloride is a useful research compound. Its molecular formula is C12H17ClN2O and its molecular weight is 240.73. The purity is usually 95%.

(4E)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)-5-(3,4,5-trimethoxyphenyl)pyrrolidine-2,3-dione

• CAS RN:
• 505079-38-9

• Formula:
• C23H25NO7

• InChI:
• InChI=1S/C23H25NO7/c1-28-11-10-24-19(15-12-16(29-2)22(31-4)17(13-15)30-3)18(21(26)23(24)27)20(25)14-8-6-5-7-9-14/h5-9,12-13,19,25H,10-11H2,1-4H3/b20-18+

• InChIKey:
• DTGNHJPUJWDDIT-CZIZESTLSA-N

• (4E)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)-5-(3,4,5-trimethoxyphenyl)pyrrolidine-2,3-dione is a useful research compound. Its molecular formula is C23H25NO7 and its molecular weight is 427.4g/mol. The purity is usually 95%.

1-(2,5-dimethylbenzyl)-3-((4-(trifluoromethyl)benzyl)thio)-1H-indole

In Stock

• CAS RN:
• 681279-38-9

• Formula:
• C25H22F3NS

• InChI:
• InChI=1S/C25H22F3NS/c1-17-7-8-18(2)20(13-17)14-29-15-24(22-5-3-4-6-23(22)29)30-16-19-9-11-21(12-10-19)25(26,27)28/h3-13,15H,14,16H2,1-2H3

• InChIKey:
• FLVRUAVMQSCFCX-UHFFFAOYSA-N

• 1-(2,5-dimethylbenzyl)-3-((4-(trifluoromethyl)benzyl)thio)-1H-indole is a useful research compound. Its molecular formula is C25H22F3NS and its molecular weight is 425.51. The purity is usually 95%.

N'-(4-chloro-1,3-benzothiazol-2-yl)-4-[(2-ethylpiperidin-1-yl)sulfonyl]benzohydrazide

In Stock

• CAS RN:
• 851979-38-9

• Formula:
• C21H23ClN4O3S2

• InChI:
• InChI=1S/C21H23ClN4O3S2/c1-2-15-6-3-4-13-26(15)31(28,29)16-11-9-14(10-12-16)20(27)24-25-21-23-19-17(22)7-5-8-18(19)30-21/h5,7-12,15H,2-4,6,13H2,1H3,(H,23,25)(H,24,27)

• InChIKey:
• GISPUIDGXOPWMZ-UHFFFAOYSA-N

• N'-(4-chloro-1,3-benzothiazol-2-yl)-4-[(2-ethylpiperidin-1-yl)sulfonyl]benzohydrazide is a useful research compound. Its molecular formula is C21H23ClN4O3S2 and its molecular weight is 479.0 g/mol. The purity is usually 95%.

4-(8-Methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl furan-2-carboxylate

In Stock

• CAS RN:
• 869079-38-9

• Formula:
• C24H14O8

• InChI:
• InChI=1S/C24H14O8/c1-28-18-5-2-4-13-10-17(23(26)32-22(13)18)16-12-21(25)31-20-11-14(7-8-15(16)20)30-24(27)19-6-3-9-29-19/h2-12H,1H3

• InChIKey:
• NHOJBNHEHKHJSO-UHFFFAOYSA-N

• 4-(8-Methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C24H14O8 and its molecular weight is 430.368. The purity is usually 95%.

3-((3,4-dimethylphenyl)sulfonyl)-1-ethyl-2-imino-1H-dipyrido[1,2-a:2',3'-d]pyrimidin-5(2H)-one

In Stock

• CAS RN:
• 877779-38-9

• Formula:
• C21H20N4O3S

• InChI:
• InChI=1S/C21H20N4O3S/c1-4-24-19(22)17(29(27,28)15-9-8-13(2)14(3)11-15)12-16-20(24)23-18-7-5-6-10-25(18)21(16)26/h5-12,22H,4H2,1-3H3

• InChIKey:
• LEYAWLYPJDTGNA-UHFFFAOYSA-N

• 3-((3,4-dimethylphenyl)sulfonyl)-1-ethyl-2-imino-1H-dipyrido[1,2-a:2',3'-d]pyrimidin-5(2H)-one is a useful research compound. Its molecular formula is C21H20N4O3S and its molecular weight is 408.48. The purity is usually 95%.

2-[3-(2-Amino-ethyl)-phenyl]-acetamidine

Usually In Stock

• CAS RN:
• 885279-38-9

• Formula:
• C10H15N3

• InChI:
• InChI=1S/C10H15N3/c11-5-4-8-2-1-3-9(6-8)7-10(12)13/h1-3,6H,4-5,7,11H2,(H3,12,13)

• InChIKey:
• UNIJOGNHVUNXEM-UHFFFAOYSA-N

• 2-[3-(2-Amino-ethyl)-phenyl]-acetamidine is a useful research compound. Its molecular formula is C10H15N3 and its molecular weight is 177.25 g/mol. The purity is usually 95%.

2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898779-38-9

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-5-6-15(3)18(11-13)19(20)10-9-17-8-7-14(2)16(4)12-17/h5-8,11-12H,9-10H2,1-4H3

• InChIKey:
• GRJJJIMYBIQSRW-UHFFFAOYSA-N

• 2',5'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

3-Ethoxycarbonylphenylzinc bromide, 0.50 M in THF

In Stock

• CAS RN:
• 131379-38-9

• Formula:
• C9H9BrO2Zn

• InChI:
• InChI=1S/C9H9O2.BrH.Zn/c1-2-11-9(10)8-6-4-3-5-7-8;;/h3-4,6-7H,2H2,1H3;1H;/q-1;;+2/p-1

• InChIKey:
• ZKKAIKLQEZUTMG-UHFFFAOYSA-M

• 3-Ethoxycarbonylphenylzinc bromide, 0.50 M in THF is a useful research compound. Its molecular formula is C9H9BrO2Zn and its molecular weight is 294.4 g/mol. The purity is usually 95%.

2-Methyl-2-azaspiro[3.3]heptan-6-amine

Usually In Stock

• CAS RN:
• 2081079-38-9

• Formula:
• C7H14N2

• InChI:
• InChI=1S/C7H14N2/c1-9-4-7(5-9)2-6(8)3-7/h6H,2-5,8H2,1H3

• InChIKey:
• IAVHCGQKTSXTSC-UHFFFAOYSA-N

• 2-Methyl-2-azaspiro[3.3]heptan-6-amine is a useful research compound. Its molecular formula is C7H14N2 and its molecular weight is 126.203. The purity is usually 95%.

(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)(thiazol-4-yl)methanone

In Stock

• CAS RN:
• 2175979-38-9

• Formula:
• C11H9N3OS

• InChI:
• InChI=1S/C11H9N3OS/c15-11(10-6-16-7-13-10)14-4-8-2-1-3-12-9(8)5-14/h1-3,6-7H,4-5H2

• InChIKey:
• HRGPQNWLOGDHAV-UHFFFAOYSA-N

• (5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)(thiazol-4-yl)methanone is a useful research compound. Its molecular formula is C11H9N3OS and its molecular weight is 231.27. The purity is usually 95%.

Methyl 3,4-diethoxy-5-(6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamido)benzoate

In Stock

• CAS RN:
• 2188279-38-9

• Formula:
• C20H22N4O6

• InChI:
• InChI=1S/C20H22N4O6/c1-5-29-16-8-12(20(27)28-4)7-13(17(16)30-6-2)22-18(25)14-9-15-19(26)21-11(3)10-24(15)23-14/h7-10H,5-6H2,1-4H3,(H,21,26)(H,22,25)

• InChIKey:
• RIRXLWNXKPNKAZ-UHFFFAOYSA-N

• Methyl 3,4-diethoxy-5-(6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamido)benzoate is a useful research compound. Its molecular formula is C20H22N4O6 and its molecular weight is 414.418. The purity is usually 95%.